Cas no 851372-22-0 (Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate)

Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of peptidomimetics and heterocyclic compounds. Its key advantages include the presence of both a tert-butoxycarbonyl (Boc) protecting group and a methyl ester functionality, which enhance its utility in multi-step synthetic routes. The Boc group offers selective deprotection under mild acidic conditions, while the ester moiety allows for further derivatization. The oxazole core contributes to its stability and potential bioactivity, making it valuable in medicinal chemistry research. This compound is characterized by high purity and consistent performance, ensuring reliable results in complex synthetic applications.
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate structure
851372-22-0 structure
Product Name:Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate
CAS No:851372-22-0
MF:C12H18N2O5
MW:270.281723499298
MDL:MFCD23097132
CID:4717501
Update Time:2025-05-20

Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate
    • methyl 2-({[(tert-butoxy)carbonyl]amino}methyl)-5-methyl-1,3-oxazole-4-carboxylate
    • Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate
    • MDL: MFCD23097132
    • Inchi: 1S/C12H18N2O5/c1-7-9(10(15)17-5)14-8(18-7)6-13-11(16)19-12(2,3)4/h6H2,1-5H3,(H,13,16)
    • InChI Key: BCIONFINSWWLCN-UHFFFAOYSA-N
    • SMILES: O(C(NCC1=NC(C(=O)OC)=C(C)O1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 340
  • Topological Polar Surface Area: 90.7

Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB339856-1 g
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate; 98%
851372-22-0
1 g
€471.50 2023-07-19
abcr
AB339856-2,5 g
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate; 98%
851372-22-0
2,5 g
€944.00 2023-07-19
abcr
AB339856-1g
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate, 98%; .
851372-22-0 98%
1g
€608.00 2025-04-16
abcr
AB339856-2.52,5g
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate, 98%; .
851372-22-0 98%
2.52,5g
€944.00 2024-04-16
abcr
AB339856-2.5g
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate, 98%; .
851372-22-0 98%
2.5g
€1227.50 2025-04-16

Additional information on Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate

Comprehensive Introduction to Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 851372-22-0)

Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 851372-22-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a heterocyclic scaffold known for its versatility in drug discovery and material science. Its molecular structure features a tert-butoxycarbonyl (Boc) protecting group, which is critical for peptide synthesis and other sensitive chemical transformations. Researchers often search for "Boc-protected oxazole derivatives" or "methyl oxazole carboxylate applications" to explore its potential in modern chemistry.

The compound's unique oxazole-4-carboxylate moiety makes it a valuable intermediate in the synthesis of bioactive molecules. Recent trends in green chemistry and sustainable synthesis have increased interest in such intermediates, as they enable efficient routes to complex pharmaceuticals. Users frequently inquire about "how to synthesize oxazole derivatives" or "Boc-protected amino methyl oxazole uses," highlighting its relevance in academic and industrial settings. The methyl ester group further enhances its reactivity, allowing for downstream modifications under mild conditions.

In the context of drug discovery, Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate serves as a building block for small-molecule inhibitors and bioconjugates. Its CAS No. 851372-22-0 is often referenced in patent literature, particularly in studies targeting kinase inhibitors or anti-inflammatory agents. Searches like "oxazole-based drug candidates 2024" or "Boc-amine methyl oxazole supplier" reflect its growing commercial demand. The compound's stability under ambient conditions also makes it a practical choice for laboratory-scale experiments.

From a structural-activity relationship (SAR) perspective, the 5-methyl-1,3-oxazole core contributes to enhanced metabolic stability and bioavailability in derived compounds. This aligns with current research priorities, such as "improving oral drug delivery" and "fragment-based drug design." Analytical techniques like HPLC and NMR are commonly employed to verify the purity of CAS No. 851372-22-0, ensuring reproducibility in synthetic workflows. Discussions on platforms like ResearchGate often highlight its utility in multistep organic synthesis.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of functionalized polymers and ligands for catalysis. Queries such as "oxazole monomers for smart materials" or "tert-butoxycarbonyl in polymer chemistry" underscore its interdisciplinary appeal. The methyl carboxylate group offers a handle for further derivatization, enabling tailored properties for specific applications. As industries prioritize high-performance materials, demand for such intermediates is expected to rise.

In summary, Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 851372-22-0) exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued relevance. For researchers seeking "reliable Boc-protected intermediates" or "oxazole derivative suppliers," this compound remains a cornerstone in innovative scientific endeavors.

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